Cas no 222613-92-5 (Heptadecanoic acid,3-[[6-O-[(2R,3S)-3-(b-D-glucopyranosyloxy)-2,16-dimethyl-1-oxoheptadecyl]-b-D-glucopyranosyl]oxy]-2,16-dimethyl-,intramol. 1,6''-ester, (2R,3S)- (9CI))

• Product Name: Heptadecanoic acid,3-[[6-O-[(2R,3S)-3-(b-D-glucopyranosyloxy)-2,16-dimethyl-1-oxoheptadecyl]-b-D-glucopyranosyl]oxy]-2,16-dimethyl-,intramol. 1,6''-ester, (2R,3S)- (9CI)
• CAS No: 222613-92-5
• MF: C₅₀H₉₂O₁₄
• MW: 917.257098197937
• CID: 269001
• Update Time: 2024-03-01

Heptadecanoic acid,3-[[6-O-[(2R,3S)-3-(b-D-glucopyranosyloxy)-2,16-dimethyl-1-oxoheptadecyl]-b-D-glucopyranosyl]oxy]-2,16-dimethyl-,intramol. 1,6''-ester, (2R,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,3-[[6-O-[(2R,3S)-3-(b-D-glucopyranosyloxy)-2,16-dimethyl-1-oxoheptadecyl]-b-D-glucopyranosyl]oxy]-2,16-dimethyl-,intramol. 1,6''-ester, (2R,3S)- (9CI)
• Heptadecanoic acid,3-[[6-O-[(2R,3S)-3-(b-D-glucopyranosyloxy)-2,16-dimethyl-1-oxoheptadecyl]-b-D-glucopyranosyl]oxy]-2,16-dim
• 2,6,13,17,23,24-Hexaoxatricyclo[17.3.1.18,12]tetracosane-5,16-dione,9,10,11,20,21,22-hexahydroxy-4,15-dimethyl-3,14-bis(13-methyltetradecyl)-,(1R,3S,4R,8R,9S,10S,11R,12R,14S,15R,19R,20S,21S,22R)-
• Glucolipsin A
• Heptadecanoic acid, 3-[[6-O-[(2R,3S)-3-(β-D-glucopyranosyloxy)-2,16-dimethyl-1-oxoheptadecyl]-β-D-glucopyranosyl]oxy]-2,16-dimethyl-, intramol. 1,6''-ester, (2R,3S)- (9CI)

• Inchi： 1S/C50H92O14/c1-33(2)27-23-19-15-11-7-9-13-17-21-25-29-37-35(5)47(57)59-31-40-42(52)44(54)46(56)50(64-40)62-38(30-26-22-18-14-10-8-12-16-20-24-28-34(3)4)36(6)48(58)60-32-39-41(51)43(53)45(55)49(61-37)63-39/h33-46,49-56H,7-32H2,1-6H3/t35-,36-,37+,38+,39-,40-,41-,42-,43+,44+,45-,46-,49-,50-/m1/s1
• InChI Key： TURVNPRDJNOSQM-DFWRXJHOSA-N
• SMILES： O[C@@H]1[C@H]([C@H](O)[C@@]2([H])COC([C@@H]([C@@]([H])(O[C@@]3([H])[C@H](O)[C@@H](O)[C@H](O)[C@]([H])(O3)COC(=O)[C@H](C)[C@]([H])(CCCCCCCCCCCCC(C)C)O[C@]1([H])O2)CCCCCCCCCCCCC(C)C)C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 64
• XLogP3: 13.542

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids